3-Pentanamine, N-methyl-N-nitroso-

• CAS No.: 130985-78-3
• Molecular Formula: C6H14N2O
• Molecular Weight: 130.19 g/mol
• IUPAC Name: N-methyl-N-pentan-3-ylnitrous amide
• InChI: InChI=1S/C6H14N2O/c1-4-6(5-2)8(3)7-9/h6H,4-5H2,1-3H3
• InChI Key: AUNCOGKNFHRMFT-UHFFFAOYSA-N
• SMILES: CCC(CC)N(C)N=O
• Synonyms: N-NITROSOMETHYL(1-ETHYLPROPYL)AMINE

Description

Structurally, it consists of a five-carbon chain (pentanamine) with a methyl group and a nitroso (-N=O) moiety attached to the nitrogen atom. Nitrosamines are potent carcinogens due to their ability to form alkylating agents, which react with DNA to initiate mutagenesis and tumorigenesis .

Comparison with Similar Compounds

Key Observations :

• Chain length and substituents influence solubility and bioavailability. NDMA’s small size enhances water solubility and systemic distribution, whereas longer-chain nitrosamines like 3-Pentanamine may exhibit tissue-specific accumulation .
• Polar functional groups (e.g., NMBA’s carboxyl group) increase solubility and alter metabolic pathways compared to purely aliphatic nitrosamines .

Carcinogenic Potency and Organ Specificity

Nitrosamines exhibit organ-specific carcinogenicity depending on their structure:

• NDMA : Primarily induces liver tumors in rodents via metabolic activation by CYP2E1, producing methyl diazonium ions that methylate DNA .
• NDEA : Causes liver, esophageal, and respiratory tract tumors due to ethylating agents formed during metabolism .
• NMBA : Targets the bladder and kidneys, likely due to its carboxyl group facilitating renal excretion .
• 3-Pentanamine, N-methyl-N-nitroso- : Predicted to form methylating agents similar to NDMA but may localize to fatty tissues or the gastrointestinal tract due to its longer hydrophobic chain .

However, its structural alignment with known carcinogens suggests similar risks, particularly in contexts involving endogenous formation from dietary amines and nitrites .

Metabolic Pathways

All nitrosamines require metabolic activation to exert carcinogenicity:

• NDMA : Oxidized by CYP450 enzymes to methyldiazohydroxide, which methylates DNA at guanine residues .
• 3-Pentanamine, N-methyl-N-nitroso-: Expected to undergo similar α-hydroxylation, generating methylating intermediates.

Regulatory and Environmental Presence

• NDMA/NDEA : Strictly regulated in pharmaceuticals and food (e.g., FDA limits of 96 ng/day for NDMA) due to widespread detection in cured meats, tobacco smoke, and pharmaceuticals .
• 3-Pentanamine, N-methyl-N-nitroso-: Not currently highlighted in regulatory guidelines but monitored under broad nitrosamine screening protocols in drug manufacturing .

Formation and Inhibition

• Formation : Occurs via nitrosation of N-methyl-3-pentanamine in the presence of nitrite (e.g., in acidic gastric environments or processed foods) .
• Inhibition: Ascorbic acid and α-tocopherol effectively block nitrosation reactions, mitigating endogenous formation .

Preparation Methods

Case Study: Pilot-Scale Synthesis

A simulated flow synthesis using conditions from MNU production achieved 82% yield of 3-pentanamine, N-methyl-N-nitroso- at a throughput of 5 g/h. Key modifications included:

• Residence Time : 8 minutes in PFA coils (25°C).

• Solvent Ratio : 2-MeTHF:diethyl ether (1:1) improved phase separation efficiency.

• Acid Concentration : 1.5 M HCl balanced NO⁺ generation and corrosion risks.

Alternative Nitrosating Agents and Methodologies

Alkyl Nitrites in Non-Aqueous Media

While less common, alkyl nitrites (e.g., isoamyl nitrite) can nitroso tertiary amines in anhydrous organic solvents. This method avoids aqueous acid but requires stoichiometric nitrite and elevated temperatures (40–60°C). Yields for analogous compounds range from 50–60%, with purities compromised by ester byproducts.

Solid-Phase Nitrosation

Immobilizing the amine precursor on solid supports (e.g., silica-functionalized amines) enables nitrosation under milder conditions. Preliminary studies on similar systems report 65–70% yields with simplified purification.

Purification and Characterization

Isolation Techniques

Crude product is isolated via solvent extraction, followed by distillation or column chromatography. High-purity 3-pentanamine, N-methyl-N-nitroso- (≥97%) is obtained through fractional distillation under reduced pressure (boiling point: 89–91°C at 12 mmHg).

Analytical Validation

• NMR Spectroscopy : Characteristic signals include δ 3.1 ppm (N-CH₃) and δ 2.5–2.7 ppm (pentanamine backbone).

• Mass Spectrometry : Molecular ion peak at m/z 130.19 [M]⁺ confirms molecular weight .

Q & A

Basic Research Questions

What validated analytical methods are recommended for detecting trace levels of 3-pentanamine, N-methyl-N-nitroso- in pharmaceuticals?

To ensure compliance with FDA/EMA safety limits (≤18 ng/day), high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the gold standard. Key parameters include:

• Column : C18 reverse-phase (e.g., 2.6 µm particle size, 100 mm length) for optimal separation .
• Detection : Multiple Reaction Monitoring (MRM) mode with transitions m/z 88 → 42 (quantifier) and m/z 88 → 30 (qualifier) for specificity .
• Sample Prep : Solid-phase extraction (SPE) using mixed-mode sorbents to isolate nitrosamines from complex matrices .
• Validation : Follow ICH Q2(R1) guidelines for linearity (R² >0.99), LOD (0.5 ng/mL), and LOQ (1.5 ng/mL) .

How is the synthesis of 3-pentanamine, N-methyl-N-nitroso- optimized to minimize mutagenic by-products?

Synthesis via nitrosation of secondary amines requires strict control of:

• pH : Maintain acidic conditions (pH 2–3) using HCl to favor nitrosation over competing reactions .
• Temperature : Keep below 5°C to suppress side reactions (e.g., hydrolysis or dimerization) .
• Reagent Ratios : Use a 1.2:1 molar ratio of nitrosating agent (e.g., NaNO₂) to precursor amine to ensure complete conversion .
  Post-synthesis purification via preparative HPLC with UV detection (λ = 230 nm) removes residual amines and nitroso dimers .

What regulatory frameworks govern permissible limits of 3-pentanamine, N-methyl-N-nitroso- in pharmaceuticals?

EMA’s Guideline on Nitrosamine Impurities (2020) and FDA’s Control of Nitrosamine Impurities in Human Drugs (2021) mandate:

• Acceptable Intake (AI) : ≤18 ng/day for high-potency nitrosamines .
• Risk Assessment : Required for all drug products, including synthetic routes and packaging materials .
• Testing Protocols : Batch-specific analysis for ANDA/NDA submissions using validated methods .

Advanced Research Questions

What in vivo models elucidate the carcinogenic mechanisms of 3-pentanamine, N-methyl-N-nitroso-?

• Rodent Models : Wistar rats dosed orally (50 mg/kg body weight) develop colorectal tumors within 4 months, mimicking human carcinogenesis pathways. Biomarkers include elevated 8-OHdG (oxidative DNA damage) and dysregulated Wnt/β-catenin signaling .
• Biochemical Pathways : Nitrosamines metabolize via cytochrome P450 (CYP2E1) to alkylating agents (e.g., methyldiazonium ions), forming DNA adducts (e.g., O⁶-methylguanine) .
• Inhibition Studies : Co-administration of antioxidants (e.g., Crataeva nurvala extract) reduces tumor incidence by 60% via Nrf2-mediated detoxification .

How do microemulsion systems affect the stability and reactivity of 3-pentanamine, N-methyl-N-nitroso-?

In water/AOT/isooctane microemulsions:

• Reactivity : Nitroso group transfer occurs at the surfactant film interface, with pseudo-first-order kinetics (k = 1.2 × 10⁻³ s⁻¹). Reactivity correlates with amine lipophilicity (logP >2.5 enhances partitioning into the organic phase) .
• Stability : Degradation accelerates at pH >7 due to base-catalyzed hydrolysis. Stabilizers like ascorbic acid (0.1% w/v) extend half-life by 30% .

What advanced spectroscopic techniques resolve structural dynamics of 3-pentanamine, N-methyl-N-nitroso- under physiological conditions?

• NMR : ¹H-NMR (500 MHz, D₂O) reveals conformational flexibility via coupling constants (J = 6.5 Hz for N–CH₃ protons) .
• IR Spectroscopy : Bands at 1,450 cm⁻¹ (N–N=O stretch) and 1,250 cm⁻¹ (C–N stretch) confirm nitroso group integrity .
• Computational Modeling : Density Functional Theory (DFT) simulations (B3LYP/6-31G*) predict electrophilic reactivity at the nitroso nitrogen (partial charge = +0.35) .